Cas no 1807936-86-2 (3-Pyrrolidinecarboxylic acid, 4-(difluoromethyl)-, methyl ester, (3S,4S)-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 4-(difluoromethyl)-, methyl ester, (3S,4S)-
• CAS No: 1807936-86-2
• MF: C₇H₁₁F₂NO₂
• MW: 179.16454911232
• MDL: MFCD27920464
• CID: 5103396
• PubChem ID: 71756343
• Update Time: 2025-07-14

3-Pyrrolidinecarboxylic acid, 4-(difluoromethyl)-, methyl ester, (3S,4S)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-(difluoromethyl)-, methyl ester, (3S,4S)-

• MDL： MFCD27920464
• Inchi： 1S/C7H11F2NO2/c1-12-7(11)5-3-10-2-4(5)6(8)9/h4-6,10H,2-3H2,1H3/t4-,5-/m1/s1
• InChI Key： KKBIXEUOAPPUHY-RFZPGFLSSA-N
• SMILES： N1C[C@@H](C(F)F)[C@H](C(OC)=O)C1

Additional information on 3-Pyrrolidinecarboxylic acid, 4-(difluoromethyl)-, methyl ester, (3S,4S)-

Introduction to 3-Pyrrolidinecarboxylic acid, 4-(difluoromethyl)-, methyl ester, (3S,4S)- (CAS No. 1807936-86-2)

3-Pyrrolidinecarboxylic acid, 4-(difluoromethyl)-, methyl ester, (3S,4S)-, identified by its Chemical Abstracts Service (CAS) number 1807936-86-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolidine family, a heterocyclic structure that is widely recognized for its biological activity and potential therapeutic applications. The presence of a methyl ester group at the carboxyl position and a difluoromethyl substituent at the 4-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The stereochemistry of this compound, specifically the (3S,4S) configuration, is critical to its biological behavior. Chirality plays a pivotal role in the pharmacological activity of many drugs, and the precise three-dimensional arrangement of atoms can significantly influence binding affinity, metabolic stability, and overall efficacy. The synthesis of enantiomerically pure compounds like 3-Pyrrolidinecarboxylic acid, 4-(difluoromethyl)-, methyl ester, (3S,4S)- requires advanced synthetic methodologies and careful optimization to ensure high yield and purity.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced bioavailability and metabolic stability. The difluoromethyl group in this molecule not only contributes to its structural complexity but also imparts favorable pharmacokinetic properties. This modification has been widely explored in the development of antiviral, anticancer, and anti-inflammatory agents. For instance, fluorinated pyrrolidines have shown promising results in inhibiting protease enzymes that are crucial for viral replication. The compound’s potential as a building block for such therapeutic agents has made it a subject of extensive research.

The methyl ester functionality at the carboxyl position provides an additional handle for further chemical modifications. Ester groups are commonly used in drug design due to their versatility in forming amide bonds with amino groups or undergoing hydrolysis to release free carboxylic acids. This reactivity allows for the facile synthesis of peptidomimetics and other bioactive molecules. The combination of these features makes 3-Pyrrolidinecarboxylic acid, 4-(difluoromethyl)-, methyl ester, (3S,4S)- a versatile intermediate in medicinal chemistry.

Recent studies have highlighted the importance of pyrrolidine derivatives in addressing unmet medical needs. These compounds have been investigated for their roles in modulating enzyme activity, receptor binding, and cellular signaling pathways. The specific arrangement of atoms in (3S,4S)-3-Pyrrolidinecarboxylic acid, 4-(difluoromethyl)-, methyl ester contributes to its unique interaction with biological targets. For example, modifications at the 3- and 4-positions can fine-tune binding affinity and selectivity against specific enzymes or receptors involved in disease pathways.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Advanced techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis are often employed to achieve the desired stereochemical outcome. The development of efficient synthetic routes is essential for large-scale production and cost-effective drug development. Researchers have been exploring novel catalytic systems and green chemistry approaches to improve the sustainability of these synthetic processes.

The pharmacological profile of 3-Pyrrolidinecarboxylic acid, 4-(difluoromethyl)-, methyl ester, (3S,4S)- has been studied in various preclinical models. Preliminary data suggest that it exhibits inhibitory activity against certain enzymes implicated in inflammation and cancer progression. The presence of the difluoromethyl group enhances its binding interactions with target proteins by increasing lipophilicity and reducing metabolic susceptibility. Such properties make it an attractive candidate for further exploration in drug discovery programs.

In conclusion,3-Pyrrolidinecarboxylic acid, 4-(difluoromethyl)-, methyl ester, particularly the (3S,4S) enantiomer with CAS No. 1807936-86-2, represents a promising scaffold for developing novel therapeutic agents. Its unique structural features—comprising a pyrrolidine core with a methyl ester group and a difluoromethyl substituent—endow it with desirable pharmacokinetic properties and biological activity. Ongoing research continues to uncover new applications for this compound in addressing various diseases. As synthetic methodologies advance and our understanding of molecular interactions deepens,(3S,⁴_S)-3-Pyrrolidinecarboxylic acid, 4-(difluoromethyl)-, methyl ester is poised to play a significant role in future pharmaceutical innovations.